Cas no 99709-47-4 (ethyl 2-(5-oxopyrrolidin-3-yl)acetate)

• Product Name: ethyl 2-(5-oxopyrrolidin-3-yl)acetate
• CAS No: 99709-47-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 837900
• PubChem ID: 21573544
• Update Time: 2025-06-09

ethyl 2-(5-oxopyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 5-oxo-3-Pyrrolidineacetic acid ethyl ester
• 3-Pyrrolidineacetic acid, 5-oxo-, ethyl ester
• ethyl (+/-)-2-oxo-4-pyrrolidineacetate
• ETHYL 2-(5-OXOPYRROLIDIN-3-YL)ACETATE
• SB12002
• F2147-1993
• AKOS025404005
• SCHEMBL23857686
• CS-0055622
• (5-Oxo-pyrrolidin-3-yl)-acetic acid ethyl ester
• MFCD11975776
• 99709-47-4
• P11296
• ZDA70947
• ETHYL2-(5-OXOPYRROLIDIN-3-YL)ACETATE
• ethyl 2-(5-oxopyrrolidin-3-yl)acetate

• MDL： MFCD11975776
• Inchi： 1S/C8H13NO3/c1-2-12-8(11)4-6-3-7(10)9-5-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： DWBCCVXHLBWVGG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC(NC1)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl 2-(5-oxopyrrolidin-3-yl)acetate

Ethyl 2-(5-oxopyrrolidin-3-yl)acetate (CAS No. 99709-47-4): A Comprehensive Overview

Ethyl 2-(5-oxopyrrolidin-3-yl)acetate (CAS No. 99709-47-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of ethyl 2-(5-oxopyrrolidin-3-yl)acetate consists of an ethyl ester group attached to a 5-oxopyrrolidine ring. The presence of the oxo group and the pyrrolidine ring imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals. Recent studies have highlighted its potential as a building block for the development of drugs targeting neurological disorders, inflammation, and cancer.

In the realm of medicinal chemistry, ethyl 2-(5-oxopyrrolidin-3-yl)acetate has been explored for its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that ethyl 2-(5-oxopyrrolidin-3-yl)acetate could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, ethyl 2-(5-oxopyrrolidin-3-yl)acetate has also shown potential in the treatment of neurological disorders. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2020 found that certain derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, these derivatives were shown to reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. This opens up exciting possibilities for the use of ethyl 2-(5-oxopyrrolidin-3-yl)acetate in developing therapies for neurodegenerative conditions.

In addition to its therapeutic applications, ethyl 2-(5-oxopyrrolidin-3-yl)acetate is also an important intermediate in the synthesis of other bioactive molecules. Its reactivity and functional groups make it a useful starting material for a wide range of chemical transformations. For example, it can be readily converted into various amides, acids, and alcohols through standard synthetic routes. This versatility has led to its widespread use in both academic and industrial settings.

The safety profile of ethyl 2-(5-oxopyrrolidin-3-yl)acetate is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, ethyl 2-(5-oxopyrrolidin-3-yl)acetate (CAS No. 99709-47-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological properties make it a valuable tool for scientists working on new drug discovery and development projects. As research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical science.